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Compound of Interest

Compound Name: ML347

Cat. No.: B15544788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of ML347, a potent and selective inhibitor of activin receptor-like kinase 1

(ALK1) and ALK2. Adherence to these guidelines is crucial for ensuring the stability, activity,

and reproducibility of experimental results.

Introduction to ML347
ML347, also known as LDN-193719, is a small molecule inhibitor belonging to the

pyrazolo[1,5-a]pyrimidine class.[1] It is highly selective for ALK1 and ALK2, which are type I

receptors in the bone morphogenetic protein (BMP) signaling pathway.[2][3][4][5] By inhibiting

ALK1 and ALK2, ML347 effectively blocks the phosphorylation of downstream mediators

Smad1 and Smad5, thereby modulating the TGF-β/BMP signaling cascade.[1][6] Its high

selectivity makes it a valuable tool for studying the specific roles of ALK1 and ALK2 in various

biological processes, including cell differentiation, development, and disease.[1][7]

Chemical and Physical Properties
A summary of the key chemical and physical properties of ML347 is provided in the table

below.
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Property Value Reference

Synonyms LDN-193719, LDN193719 [6][8]

Molecular Formula C₂₂H₁₆N₄O [3][6][8]

Molecular Weight 352.39 g/mol [2][3][6]

Appearance Light yellow to yellow solid [6]

Purity ≥95% [8]

CAS Number 1062368-49-3 [2][3][6][8]

Solubility and Stock Solution Preparation
Proper dissolution and storage of ML347 are critical for maintaining its biological activity. It is

important to use high-purity, anhydrous solvents to prepare stock solutions.

Solubility Data
Solvent Maximum Concentration Reference

DMSO 10 mg/mL (~28.38 mM) [2][6][8]

DMF 5 mg/mL [8]

DMSO:PBS (pH 7.2) (1:2) 0.25 mg/mL [8]

Water Insoluble [2]

Ethanol Insoluble [2]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO

can negatively impact solubility.[2][6] Sonication may be required to fully dissolve the

compound.[9]

Protocol for Preparing a 10 mM DMSO Stock Solution
Materials:

ML347 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Pre-warm ML347: Allow the vial of ML347 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 352.39 ( g/mol ) / 1000 For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.52 mg of ML347.

Dissolution:

Carefully weigh the required amount of ML347 powder and transfer it to a sterile

polypropylene tube.

Add the calculated volume of anhydrous DMSO.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes

until the solution is clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This will minimize freeze-thaw cycles which can degrade the

compound.

Clearly label each aliquot with the compound name, concentration, date, and solvent.
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Storage and Stability
Proper storage is essential to maintain the integrity of ML347.

Form
Storage
Temperature

Stability Reference

Powder -20°C 3 years [2][6]

4°C 2 years [6]

In Solvent (DMSO) -80°C 2 years [2][6]

-20°C 1 year [2][6]

Important: Avoid repeated freeze-thaw cycles of the stock solution.[2][6] It is recommended to

use aliquots for single experiments.

Experimental Protocols and Considerations
ML347 is a potent inhibitor of ALK1 and ALK2, with the following reported IC₅₀ values:

Target IC₅₀ Reference

ALK1 46 nM [2][6][8][9]

ALK2 32 nM [2][6][8][9]

ALK3 >10 µM [4]

General Workflow for In Vitro Experiments
The following diagram illustrates a typical workflow for utilizing the ML347 stock solution in cell-

based assays.
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Caption: General workflow for using ML347 in cell-based experiments.

Signaling Pathway Inhibition
ML347 inhibits the BMP signaling pathway by targeting ALK1 and ALK2. This prevents the

phosphorylation of Smad1/5, which in turn inhibits the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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